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Compound of Interest

Compound Name: H2L5186303

Cat. No.: B607909 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

H2L5186303 is a potent and selective antagonist of the Lysophosphatidic Acid Receptor 2

(LPA₂), a G protein-coupled receptor involved in various cellular processes.[1][2] With an IC₅₀

value of approximately 8.9 to 9 nM for the LPA₂ receptor, it demonstrates significantly lower

affinity for LPA₁ and LPA₃ receptors, making it a valuable tool for studying LPA₂-mediated

signaling pathways.[1][2] These pathways are implicated in cell proliferation, motility, apoptosis,

and inflammation. This document provides detailed protocols for the preparation of

H2L5186303 stock solutions for in vitro and in vivo experimental use.

Chemical Properties
A summary of the key chemical properties of H2L5186303 is presented in the table below.
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Property Value Reference

Molecular Weight 488.45 g/mol

Formula C₂₆H₂₀N₂O₈

Chemical Name

(Z,Z)-4,4'-[1,3-

Phenylenebis(oxy-4,1-

phenyleneimino)]bis[4-oxo-2-

butenoic acid]

Purity ≥98%

CAS Number 139262-76-3

Solubility Data
H2L5186303 exhibits solubility in various organic solvents. The following table summarizes its

solubility for the preparation of stock solutions.

Solvent Concentration Notes Reference

DMSO
Up to 250 mg/mL

(511.82 mM)

Ultrasonic assistance

may be required.

Up to 100 mM

DMF 20 mg/mL

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of H2L5186303 in DMSO.

Materials:

H2L5186303 powder

Dimethyl sulfoxide (DMSO), anhydrous

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b607909?utm_src=pdf-body
https://www.benchchem.com/product/b607909?utm_src=pdf-body
https://www.benchchem.com/product/b607909?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Optional: Sonicator

Procedure:

Weighing the Compound: Accurately weigh a specific amount of H2L5186303 powder. For

example, weigh 1 mg of the compound. For larger or smaller volumes, adjust the amount of

powder and solvent accordingly.

Calculating Solvent Volume: Use the following formula to calculate the required volume of

DMSO:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Desired Concentration (mol/L))

For 1 mg of H2L5186303 (0.001 g) and a desired concentration of 10 mM (0.010 mol/L):

Volume (L) = 0.001 g / (488.45 g/mol x 0.010 mol/L) = 0.0002047 L = 204.7 µL

A pre-calculated table for various stock concentrations is provided below.

Dissolution: Add the calculated volume of DMSO to the vial containing the H2L5186303
powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,

use a sonicator to aid dissolution.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).

Stock Solution Preparation Table (for DMSO):
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Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 2.047 mL 10.236 mL 20.473 mL

5 mM 409.5 µL 2.047 mL 4.095 mL

10 mM 204.7 µL 1.024 mL 2.047 mL

Preparation of Working Solutions for In Vitro Assays
For cell-based assays, the high concentration DMSO stock solution needs to be further diluted

in an appropriate aqueous buffer or cell culture medium.

Procedure:

Thaw a frozen aliquot of the 10 mM H2L5186303 stock solution.

Perform serial dilutions of the stock solution in your desired cell culture medium or buffer to

achieve the final working concentration. For example, to prepare a 10 µM working solution

from a 10 mM stock, you can perform a 1:1000 dilution.

It is crucial to ensure that the final concentration of DMSO in the culture medium is low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Preparation for In Vivo Administration
For animal studies, H2L5186303 has been administered via intraperitoneal injection. The

formulation for in vivo use often requires a vehicle that is well-tolerated by the animal model.

While a specific vehicle for H2L5186303 is not detailed in the search results, a common

approach for lipophilic compounds is to use a mixture of solvents.

Example In Vivo Formulation (General Guidance):

Prepare a high-concentration stock solution in DMSO.

For the final working solution, a co-solvent system can be used. A common vehicle consists

of DMSO, PEG300, Tween-80, and saline.
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A typical protocol would be to add the DMSO stock to PEG300, mix well, then add Tween-80,

mix again, and finally add saline to the desired final volume.

It is recommended to prepare the in vivo working solution fresh on the day of use.

Safety Precautions:

Always handle H2L5186303 and solvents in a well-ventilated area, preferably a chemical

fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Consult the Safety Data Sheet (SDS) for H2L5186303 for specific handling and safety

information. In case of skin or eye contact, rinse immediately with plenty of water.

Visualizations
Experimental Workflow: Stock Solution Preparation
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Stock Solution Preparation

Preparation of Working Solutions
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Click to download full resolution via product page

Caption: Workflow for preparing H2L5186303 stock and working solutions.
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Signaling Pathway: LPA₂ Receptor Antagonism
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Click to download full resolution via product page

Caption: Simplified diagram of H2L5186303 action on the LPA₂ signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b607909?utm_src=pdf-body-img
https://www.benchchem.com/product/b607909?utm_src=pdf-body
https://www.benchchem.com/product/b607909?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. rndsystems.com [rndsystems.com]

2. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for H2L5186303].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607909#h2l5186303-preparation-of-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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